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Compound of Interest

Compound Name: NO-711ME

Cat. No.: B169952

For researchers, scientists, and drug development professionals, the proper handling and
disposal of potent neuroactive compounds like NO-711ME is a critical component of laboratory
safety and environmental responsibility. As a prodrug of the potent and selective GABA uptake
inhibitor NO-711, NO-711ME requires careful consideration for its disposal to minimize risks to
personnel and the environment. Due to the limited availability of a specific Safety Data Sheet
(SDS) for NO-711ME, this guide provides essential information based on the properties of its
parent compound, NO-711, and a similar GABA uptake inhibitor, Tiagabine, along with general
best practices for the disposal of potent research chemicals.

Key Safety and Handling Information

Before initiating any disposal procedures, it is imperative to handle NO-711ME with appropriate
personal protective equipment (PPE), including a lab coat, chemical-resistant gloves, and
safety goggles. All handling of the solid compound should be performed in a well-ventilated
area or a chemical fume hood to avoid inhalation of any dust.

Quantitative Data Summary

The following table summarizes the available safety and physical data for compounds
structurally and functionally related to NO-711ME. This information should be used to inform a
conservative approach to its handling and disposal.
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Property

Data for Related
Compounds (Tiagabine
hydrochloride)

Source

Acute Toxicity (Oral)

Category 4: Harmful if

swallowed.

[1](2][3]

Skin Corrosion/Irritation

Category 2: Causes skin

irritation.

[1]3]

Serious Eye Damage/Irritation

Category 2A: Causes serious

eye irritation.

[1]3]

Specific Target Organ Toxicity
(Single Exposure)

Category 3: May cause

respiratory irritation.

[1]3]

Aquatic Hazard (Acute)

Category 1: Very toxic to

aguatic life.

[1]2]

Aquatic Hazard (Chronic)

Category 1: Very toxic to
aquatic life with long lasting

effects.

[1](2]

Experimental Protocol: Decontamination of
Equipment

Decontaminating laboratory equipment that has been in contact with potent neuroactive
compounds like NO-711ME is crucial to prevent cross-contamination and accidental exposure.
The following is a general protocol:

« Initial Rinse: Immediately after use, rinse all glassware and equipment with a suitable
organic solvent in which NO-711ME is soluble. This should be done in a chemical fume
hood. Collect the solvent rinse as hazardous waste.

e Washing: Wash the rinsed equipment with a laboratory detergent and warm water.
» Final Rinse: Thoroughly rinse the equipment with deionized water.

e Drying: Allow the equipment to air dry completely or dry in an oven as appropriate.
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 Verification (Optional but Recommended): For critical applications, a surface wipe test
followed by an appropriate analytical method can be used to verify the absence of residual

compound.

Disposal Workflow

The following diagram outlines the decision-making process and step-by-step procedures for
the proper disposal of NO-711ME.
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BENGHE

NO-711ME Disposal Workflow

Preparation

Start: NO-711ME Waste Generated

Y

Wear Appropriate PPE:
- Lab Coat
- Gloves
- Safety Goggles

Y

Segregate Waste at Source:
- Solid Waste
- Liquid Waste (in compatible solvent)
- Contaminated Sharps

Solid Liquid Sharps

Liquid Wai'e Disposal

Solid Was"'e Disposal Sharps‘?isposal

Collect liquid waste containing NO-711ME
(including solvent rinses) in a labeled,
sealed, and compatible hazardous
waste container. Do not mix with
incompatible wastes.

Place solid NO-711ME waste and
contaminated consumables (e.g., weigh boats, wipes)
in a labeled, sealed, and compatible
hazardous waste container.

Place contaminated sharps (needles, scalpels,
pipette tips) in a designated, puncture-resistant
sharps container for hazardous chemical waste.

Final Disposal
\

Label all waste containers clearly with:
- 'Hazardous Waste'
-'NO-711ME'
- Associated Hazards (e.g., Toxic, Ecotoxic)
- Accumulation Start Date

\ 4

A

Y

Store waste containers in a designated
satellite accumulation area, away from
incompatible materials.

y

/

Arrange for pickup

department for final

Environmental Health & Safety (EHS)

to federal, state, and local regulations.

by the institution's

disposal according

y

/

End of Disposal Process

Click to download full resolution via product page

Caption: Disposal workflow for NO-711ME from generation to final disposal.
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Detailed Disposal Procedures

1.

Waste Segregation:

Solid Waste: Unused or expired NO-711ME powder, as well as contaminated personal
protective equipment (gloves, weigh paper, etc.), should be collected in a designated,
properly labeled hazardous waste container.

Liquid Waste: Solutions containing NO-711ME and solvent rinses from cleaning
contaminated equipment must be collected in a separate, compatible, and clearly labeled
hazardous waste container. Do not mix with other incompatible waste streams.

Sharps: Any sharps, such as needles or contaminated glassware, must be placed in a
designated sharps container for chemical waste.

. Container Management:

All waste containers must be in good condition, compatible with the waste, and have a
secure, tight-fitting lid.

Clearly label all waste containers with "Hazardous Waste," the chemical name "NO-711ME,"
and a description of the contents. Include hazard pictograms for toxicity and environmental
hazard.

. Storage:

Store all NO-711ME waste in a designated and secure satellite accumulation area within the
laboratory.

Ensure that the storage area is away from general laboratory traffic and that incompatible
chemicals are not stored in close proximity.

. Final Disposal:

DO NOT dispose of NO-711ME down the drain or in the regular trash.[1][2] Due to its high
aqguatic toxicity, even small amounts can be harmful to the environment.
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» Contact your institution's Environmental Health and Safety (EHS) department to arrange for
the pickup and disposal of the hazardous waste. Follow all institutional and regulatory
guidelines for waste manifest and pickup procedures.

By adhering to these procedures, researchers can ensure the safe and environmentally
responsible disposal of NO-711ME, fostering a culture of safety and sustainability within the
laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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